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Cat. No.: B12400549 Get Quote

Retinyl Acetate-d4: A Technical Guide for
Researchers
Abstract
This technical guide provides a comprehensive overview of Retinyl acetate-d4, a deuterated

isotopologue of Retinyl acetate. It is intended for researchers, scientists, and professionals in

drug development. This document details the chemical and physical properties of Retinyl
acetate-d4, its primary applications as an internal standard in quantitative analytical methods,

and its role in tracing Vitamin A metabolic pathways. Included are detailed experimental

protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS),

alongside graphical representations of the retinoid metabolic pathway and analytical workflows

to facilitate a deeper understanding of its application.

Introduction
Retinyl acetate, a synthetic ester of retinol (Vitamin A), is a crucial compound in various

biological processes, including vision, immune function, and epithelial cell growth.[1][2] In

research and clinical settings, the precise quantification of retinoids is essential for

understanding both physiological states and the pharmacokinetics of related drugs. Retinyl
acetate-d4 is the deuterium-labeled form of Retinyl acetate.[3][4] The incorporation of four

deuterium atoms creates a stable, heavier version of the molecule that is chemically identical to

the natural form but distinguishable by its mass.[3] This property makes it an ideal internal
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standard for mass spectrometry-based quantification, as it co-elutes with the unlabeled analyte

and experiences similar ionization and fragmentation, thus correcting for variations in sample

preparation and instrument response.

Chemical and Physical Properties
Retinyl acetate-d4 shares nearly identical physicochemical properties with its non-deuterated

counterpart, with the primary distinction being its molecular weight. The properties of the

unlabeled Retinyl acetate are presented below and are considered representative for the d4-

labeled compound, except for molecular weight and formula.

Quantitative Data Summary
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Property
Value (Retinyl
acetate)

Value (Retinyl
acetate-d4)

Reference

Synonyms
Vitamin A acetate,

Retinol acetate

Vitamin A acetate-d4,

Retinol acetate-d4

CAS Number 127-47-9 118139-40-5

Molecular Formula C₂₂H₃₂O₂ C₂₂H₂₈D₄O₂

Molecular Weight 328.49 g/mol 332.51 g/mol

Appearance
Light yellow to yellow

solid powder/crystals

Not specified

(assumed similar)

Melting Point 57-58 °C
Not specified

(assumed similar)

Boiling Point
~440.5 °C at 760

mmHg (estimate)

Not specified

(assumed similar)

Solubility DMSO: ~50 mg/mL
Not specified

(assumed similar)

Ethanol: ~16-25

mg/mL

Not specified

(assumed similar)

Water: Sparingly

soluble (~0.67 mg/mL)

Not specified

(assumed similar)

Soluble in chloroform,

ethyl acetate

Not specified

(assumed similar)

Stability

Light, air, and heat

sensitive;

Hygroscopic.

Light, air, and

moisture sensitive.

Storage Conditions

Store at -20°C under

an inert atmosphere,

protected from light.

Store in freezer

(-20°C), protected

from light, air, and

moisture.
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Powder: Stable for 3

years at -20°C.

Not specified

(assumed similar)

In Solvent: Stable for

6 months at -80°C.

Not specified

(assumed similar)

λmax 326 nm
Not specified

(assumed similar)

Role in Vitamin A Metabolism and Signaling
Retinyl acetate serves as a precursor to biologically active retinoids. When ingested, it is

hydrolyzed in the intestine to release retinol. This retinol is then absorbed by enterocytes, re-

esterified, and transported to the liver for storage, primarily as retinyl palmitate. From the liver,

retinol is released into the bloodstream bound to retinol-binding protein (RBP) for delivery to

target tissues. In target cells, retinol is oxidized first to retinaldehyde and then irreversibly to all-

trans-retinoic acid (ATRA), the primary biologically active metabolite. ATRA is then transported

to the nucleus where it binds to retinoic acid receptors (RARs) and retinoid X receptors (RXRs),

which function as ligand-activated transcription factors to regulate the expression of numerous

genes involved in cell differentiation, proliferation, and apoptosis.

Retinyl acetate-d4 acts as a tracer, allowing researchers to follow the metabolic fate of dietary

Vitamin A through these complex pathways.

Vitamin A Metabolic Pathway
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. documents.thermofisher.com [documents.thermofisher.com]

3. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12400549?utm_src=pdf-body
https://www.benchchem.com/product/b12400549?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Diagram-of-the-current-model-of-vitamin-A-absorption-transport-and-storage-Retinoid_fig1_309429855
https://documents.thermofisher.com/TFS-Assets/CMD/posters/PO-65009-LC-MS-VitA-Serum-ASMS2017-PO65009-EN.pdf
https://www.researchgate.net/figure/Schematic-diagram-showing-the-metabolic-pathways-of-vitamin-A-metabolism-This_fig1_221968615
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Retinoid Metabolism: New Insights - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [What is Retinyl acetate-d4 and its chemical
properties?]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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